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Compound of Interest

Compound Name: Enavogliflozin

Cat. No.: B607307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the
active metabolites of Enavogliflozin, a selective sodium-glucose cotransporter 2 (SGLT2)
inhibitor. The information presented herein is intended to support further research and
development in the field of diabetes and metabolic diseases.

Introduction to Enavogliflozin Metabolism

Enavogliflozin undergoes hepatic metabolism to produce several metabolites, with two
primary active metabolites identified as M1 and M2.[1][2] These metabolites are formed
through oxidative processes primarily mediated by the cytochrome P450 enzyme system.[1]
Understanding the pharmacological activity and pharmacokinetic profiles of these metabolites
is crucial for a complete assessment of the drug's efficacy and safety.

Key Metabolites and Their Formation

The primary metabolic pathway for Enavogliflozin involves monohydroxylation, leading to the
formation of M1 and M2.[1] Further oxidation of these primary metabolites can result in the
formation of dihydroxylated metabolites, M3 and M4. Additionally, glucuronide conjugates have
been identified in hepatocytes.[1]

Metabolic Pathway of Enavogliflozin
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Caption: Metabolic pathway of Enavogliflozin.

Quantitative Analysis of Metabolites

Pharmacokinetic studies have quantified the systemic exposure of the primary active
metabolites, M1 and M2, relative to the parent drug, Enavogliflozin.

Relative Plasma
Metabolite Concentration to Metabolic Ratio
Enavogliflozin

M1 20-25%][1] 0.20-0.25[2]

M2 1-6%[1] Not Reported

Pharmacological Activity of Metabolites

Recent findings suggest that the M1 metabolite of Enavogliflozin may exhibit a different
pharmacological profile compared to the parent compound. A patent application indicates that
M1 acts as a dual inhibitor of both SGLT1 and SGLT2, in contrast to Enavogliflozin, which is a
selective SGLT2 inhibitor.[3] This dual inhibitory action could have implications for the overall
glucose-lowering effect and the safety profile of Enavogliflozin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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